Cas no 1796928-53-4 (4-Chloro-8-methoxy Psoralen)

• Product Name: 4-Chloro-8-methoxy Psoralen
• CAS No: 1796928-53-4
• MF: C₁₂H₇ClO₄
• MW: 250.63458275795
• CID: 4555034
• Update Time: 2025-06-25

4-Chloro-8-methoxy Psoralen Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-methoxy Psoralen

• Inchi： 1S/C12H7ClO4/c1-15-12-10-6(2-3-16-10)4-7-8(13)5-9(14)17-11(7)12/h2-5H,1H3
• InChI Key： VFXIMAQWESJRRC-UHFFFAOYSA-N
• SMILES： c12OC(=O)C=C(Cl)c1cc1ccoc1c2OC

Additional information on 4-Chloro-8-methoxy Psoralen

Recent Advances in the Study of 4-Chloro-8-methoxy Psoralen (CAS: 1796928-53-4): A Comprehensive Research Brief

4-Chloro-8-methoxy Psoralen (CAS: 1796928-53-4) is a synthetic psoralen derivative that has garnered significant attention in recent years due to its potential applications in photochemotherapy and as a biochemical tool. Psoralens are a class of naturally occurring compounds known for their ability to intercalate into DNA and form covalent adducts upon exposure to ultraviolet (UV) light, making them valuable in the treatment of skin disorders such as psoriasis and vitiligo. The chloro-methoxy substitution in this particular derivative enhances its photochemical properties and biological activity, opening new avenues for research and therapeutic development.

Recent studies have focused on elucidating the molecular mechanisms underlying the interaction of 4-Chloro-8-methoxy Psoralen with DNA and proteins. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize its binding affinity and specificity. These investigations have revealed that the compound exhibits a higher binding constant compared to its parent molecule, 8-methoxypsoralen, suggesting improved efficacy in targeted phototherapy applications.

In addition to its therapeutic potential, 4-Chloro-8-methoxy Psoralen has been explored as a versatile tool in chemical biology. Researchers have utilized its photoactivatable properties to study protein-protein interactions and DNA repair mechanisms. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its utility in crosslinking experiments to map protein-DNA interactions in real-time, providing insights into the dynamics of chromatin remodeling.

The pharmacological profile of 4-Chloro-8-methoxy Psoralen has also been a subject of intensive research. Preclinical studies in animal models have shown promising results in the treatment of cutaneous T-cell lymphoma (CTCL), with reduced side effects compared to traditional psoralen-based therapies. These findings underscore the compound's potential as a safer and more effective alternative for photodynamic therapy.

Despite these advancements, challenges remain in the clinical translation of 4-Chloro-8-methoxy Psoralen. Issues such as optimal dosing, long-term safety, and delivery methods need to be addressed through further research. Ongoing studies are investigating nanoparticle-based delivery systems to enhance its bioavailability and reduce off-target effects, which could pave the way for its eventual approval in clinical settings.

In conclusion, 4-Chloro-8-methoxy Psoralen (CAS: 1796928-53-4) represents a promising candidate for both therapeutic and research applications in the field of chemical biology and medicine. Its enhanced photochemical properties and reduced toxicity profile make it a valuable addition to the arsenal of psoralen derivatives. Future research should focus on overcoming the existing challenges to fully realize its potential in clinical and laboratory settings.